(R,S)-3-Boc-amino-9-boc-1,2,3,4-tetrahydro-carbazole-3-carboxylic acid

• IUPAC Name: 9-[(2-methylpropan-2-yl)oxycarbonyl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2,4-dihydro-1H-carbazole-3-carboxylic acid
• InChI: InChI=1S/C23H30N2O6/c1-21(2,3)30-19(28)24-23(18(26)27)12-11-17-15(13-23)14-9-7-8-10-16(14)25(17)20(29)31-22(4,5)6/h7-10H,11-13H2,1-6H3,(H,24,28)(H,26,27)
• InChI Key: SWRSXXABCASEQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCC2=C(C1)C3=CC=CC=C3N2C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C23H30N2O6
• DSSTOX Substance ID: DTXSID701107896
• Molecular Weight: 430.5 g/mol
• CAS No.: 1031927-09-9

Description

(R,S)-3-Boc-amino-9-boc-1,2,3,4-tetrahydro-carbazole-3-carboxylic acid is a useful research compound. Its molecular formula is C₂₃H₃₀N₂O₆ and its molecular weight is 430.49. The purity is usually 95%.
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Scientific Research Applications

Tetrazole and Carbazole Derivatives in Medicinal Chemistry

Tetrazole derivatives, being bioisosteres of the carboxylic acid group, can replace the carboxyl group in drugs to enhance lipophilicity, bioavailability, and reduce side effects. They exhibit a broad spectrum of biological properties including antitubercular, anticancer, antimalarial, antidiabetic, antifungal, and anti-inflammatory activities. This versatility makes tetrazole an important pharmacophore in drug development, potentially implicating (R,S)-3-Boc-amino-9-boc-1,2,3,4-tetrahydro-carbazole-3-carboxylic acid in similar applications due to its structural features (Patowary, Deka, & Bharali, 2021).

Application in Photocatalysts and Environmental Protection

(BiO)2CO3 (BOC) based materials, including potentially structurally related compounds, have been recognized for their application in various fields such as healthcare, photocatalysis, humidity sensors, nonlinear optical applications, and supercapacitors. The modification strategies to enhance the photocatalytic performance of BOC could be analogous to those applicable to the this compound, providing a path for environmental remediation and protection (Ni, Sun, Zhang, & Dong, 2016).

Role in Advanced Material Science

The development of polymers based on divalent metal salts of p-aminobenzoic acid shows the utility of carboxylic acids in synthesizing ionic polymers with firmly incorporated metal. This technology could extend to this compound, exploring its use in advanced materials with potential applications in electronics, photonics, and as catalysts (Matsuda, 1997).

Contribution to Sustainable Agriculture

The exploration of 1-Aminocyclopropane-1-carboxylic acid (ACC) deaminase producing Plant Growth Promoting Rhizobacteria (PGPR) highlights the potential of carboxylic acids in agriculture. The mechanism through which these rhizobacteria promote plant growth under stress conditions could inspire research into the agricultural applications of this compound, particularly in the development of biofertilizers and stress resilience in crops (Murali et al., 2021).

Pharmacokinetics and Hepatic Protection

Research on indole-3-carbinol (I3C) and its derivatives, including potential structural analogs like this compound, demonstrates significant hepatic protective effects. These compounds regulate transcriptional factors, alleviate oxidative stress, and modulate metabolic pathways, offering insights into the development of novel therapeutic agents for liver diseases (Wang et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. As a derivative of carbazole, it may exhibit similar biological activities, such as antimicrobial, antiviral, and anticancer properties.

Future Directions

The future research directions would likely involve exploring the potential applications of this compound, particularly in the field of medicinal chemistry, given the biological activities associated with carbazole derivatives.